(Z)-2-(3-fluorobenzylidene)-6-((3-methylbut-2-en-1-yl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-fluorophenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C20H17FO3/c1-13(2)8-9-23-16-6-7-17-18(12-16)24-19(20(17)22)11-14-4-3-5-15(21)10-14/h3-8,10-12H,9H2,1-2H3/b19-11-
• InChI Key: RSBMIQOGWNPOPL-ODLFYWEKSA-N
• Canonical SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2)C
• Isomeric SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2)C
• Molecular Formula: C20H17FO3
• Molecular Weight: 324.3 g/mol

Description

(Z)-2-(3-fluorobenzylidene)-6-((3-methylbut-2-en-1-yl)oxy)benzofuran-3(2H)-one, also known as FBA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBA belongs to the class of benzofuranone compounds, which have been widely studied for their diverse biological activities.

Scientific Research Applications

Vibrational and Electronic Properties

Research on similar compounds has focused on their vibrational and electronic properties. For instance, a study on (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one highlighted its vibrational frequencies and UV–Visible spectrum, showing significant fluorescence in the yellow region. This suggests potential applications in fields requiring fluorescence microscopic imaging (Veeraiah et al., 2012).

Structural Insights and X-ray Crystallography

NMR spectroscopy and X-ray crystallography have been used to investigate the structures of related fluorinated benzofuran compounds, revealing important stereochemical and crystalline aspects. This can be crucial in the development of new materials or pharmaceuticals (Teixeira et al., 2014).

Excited State Dynamics

Studies on benzyl and substituted benzyl radicals, including fluorobenzyl derivatives, have explored their spectroscopy and excited state dynamics. This has implications for understanding chemical reactions and designing materials with specific optical properties (Fukushima & Obi, 1990).

Solid-State Tautomeric Structure

Research on compounds with structural similarities has resolved their conformation and tautomeric structures in solid states using X-ray crystallography. Such studies are vital for understanding the molecular behavior of pharmaceuticals and materials science (Bacsa et al., 2013).

Synthesis and Potential Antimicrobial Activity

Some derivatives bearing a fluorine atom have been synthesized and tested for antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Desai et al., 2013).

Sigma1 Receptor Ligands and PET Radiotracers

Research into spirocyclic sigma1 receptor ligands with fluorobenzyl residues suggests potential use in developing PET radiotracers, aiding in medical imaging and diagnostics (Maestrup et al., 2009).